Cas no 71750-42-0 (Benzaldehyde,(methylthio)- (9CI))

• Product Name: Benzaldehyde,(methylthio)- (9CI)
• CAS No: 71750-42-0
• MF: C₈H₈OS
• MW: 152.213521003723
• CID: 566421
• Update Time: 2024-03-05

Benzaldehyde,(methylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,(methylthio)- (9CI)
• (methylthio)benzaldehyde
• 2-(methylsulfanyl)benzaldehyde

• Inchi： 1S/C8H8OS/c1-10-8-5-3-2-4-7(8)6-9/h2-6H,1H3
• InChI Key： XIOBUABQJIVPCQ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 152.02964
• Monoisotopic Mass: 152.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Density: 1.13g/cm3
• Boiling Point: 248.6ºC at 760 mmHg
• Flash Point: 117.4ºC
• Refractive Index: 1.577
• PSA: 17.07
• LogP: 2.22100